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Compound of Interest

Compound Name: 7-bromoheptanoyl Chloride

Cat. No.: B8726248

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 7-
bromoheptanoyl chloride. Due to the limited availability of direct experimental spectra for 7-
bromoheptanoyl chloride in publicly accessible databases, this document presents a

combination of expected spectroscopic values, data from analogous compounds, and detailed

experimental protocols for its synthesis and characterization. This approach offers a robust

framework for researchers working with this and structurally related compounds.
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Property Value Source

Molecular Formula C₇H₁₂BrClO PubChem[1]

Molecular Weight 227.52 g/mol PubChem[1]

IUPAC Name 7-bromoheptanoyl chloride PubChem[1]

Canonical SMILES C(CCCBr)CCC(=O)Cl PubChem[1]

InChI Key
ITVRBQPTSLQOKK-

UHFFFAOYSA-N
PubChem[1]

Spectroscopic Data
The following tables summarize the expected and comparative spectroscopic data for 7-
bromoheptanoyl chloride. Data from the analogous compounds, heptanoyl chloride and 6-

bromohexanoyl chloride, are included for comparative analysis.
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Compound Carbon Atom

Expected/Obser

ved Chemical

Shift (δ, ppm)

Solvent Source

7-

Bromoheptanoyl

Chloride

C=O ~170-175 CDCl₃
Expected

Value[2]

CH₂-C=O ~45-50 CDCl₃ Expected Value

CH₂-CH₂-C=O ~25-30 CDCl₃ Expected Value

CH₂-CH₂-CH₂-

C=O
~28-33 CDCl₃ Expected Value

CH₂-CH₂Br ~30-35 CDCl₃
Expected

Value[2]

CH₂-CH₂-CH₂Br ~32-37 CDCl₃ Expected Value

Br-CH₂ ~33-38 CDCl₃ Expected Value

Heptanoyl

Chloride
C=O 173.8 CDCl₃

Spectral

Database for

Organic

Compounds

(SDBS)

CH₂-C=O 46.8 CDCl₃ SDBS

CH₂-CH₂-C=O 31.3 CDCl₃ SDBS

CH₂-CH₂-CH₂-

C=O
28.6 CDCl₃ SDBS

CH₃-CH₂ 24.8 CDCl₃ SDBS

CH₃ 22.4 CDCl₃ SDBS

Terminal CH₃ 13.9 CDCl₃ SDBS

6-

Bromohexanoyl

Chloride

C=O 173.1 CDCl₃ Sigma-Aldrich
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CH₂-C=O 46.4 CDCl₃ Sigma-Aldrich

CH₂-CH₂-C=O 32.2 CDCl₃ Sigma-Aldrich

CH₂-CH₂Br 33.3 CDCl₃ Sigma-Aldrich

CH₂-CH₂-CH₂Br 27.3 CDCl₃ Sigma-Aldrich

Br-CH₂ 24.0 CDCl₃ Sigma-Aldrich

¹H NMR Spectroscopy
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Compoun

d

Proton

Environm

ent

Expected/

Observed

Chemical

Shift (δ,

ppm)

Multiplicity

Coupling

Constant

(J, Hz)

Solvent Source

7-

Bromohept

anoyl

Chloride

CH₂-C=O ~2.9 t ~7.0 CDCl₃
Expected

Value

CH₂-CH₂-

C=O
~1.7 p ~7.0 CDCl₃

Expected

Value

CH₂-CH₂Br ~1.8-1.9 p ~7.0 CDCl₃
Expected

Value

Br-CH₂ ~3.4 t ~7.0 CDCl₃
Expected

Value

Other CH₂ ~1.3-1.5 m - CDCl₃
Expected

Value

Heptanoyl

Chloride
CH₂-C=O 2.89 t 7.4 CDCl₃ SDBS

CH₂-CH₂-

C=O
1.70 p 7.4 CDCl₃ SDBS

Other CH₂ 1.32 m - CDCl₃ SDBS

CH₃ 0.90 t 6.8 CDCl₃ SDBS

6-

Bromohexa

noyl

Chloride

CH₂-C=O 2.91 t 7.3 CDCl₃
Sigma-

Aldrich

CH₂-CH₂-

C=O
1.78 p 7.3 CDCl₃

Sigma-

Aldrich

CH₂-CH₂Br 1.90 p 6.8 CDCl₃
Sigma-

Aldrich
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Br-CH₂ 3.41 t 6.8 CDCl₃
Sigma-

Aldrich

Other CH₂ 1.51 m - CDCl₃
Sigma-

Aldrich

Infrared (IR) Spectroscopy

Compound
Functional

Group

Expected/Obser

ved Frequency

(cm⁻¹)

Intensity Source

7-

Bromoheptanoyl

Chloride

C=O (Acyl

Chloride)
~1800 Strong Expected Value

C-H (Aliphatic) ~2850-2960 Medium-Strong Expected Value

C-Cl ~650-850 Medium Expected Value

C-Br ~500-600 Medium Expected Value

Heptanoyl

Chloride

C=O (Acyl

Chloride)
1803 Strong SDBS

C-H (Aliphatic) 2860-2960 Medium-Strong SDBS

6-

Bromohexanoyl

Chloride

C=O (Acyl

Chloride)
1805 Strong Sigma-Aldrich

C-H (Aliphatic) 2860-2960 Medium-Strong Sigma-Aldrich

C-Br 560, 645 Medium Sigma-Aldrich

Mass Spectrometry (MS)
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Compound Ionization Mode
Expected/Obser

ved m/z
Interpretation Source

7-

Bromoheptanoyl

Chloride

Electron

Ionization (EI)
226/228

[M]⁺ molecular

ion cluster (due

to ⁷⁹Br and ⁸¹Br

isotopes)

Expected

Value[2]

191/193 [M-Cl]⁺ Expected Value

147 [M-Br]⁺ Expected Value

111 [M-Br-HCl]⁺ Expected Value

Heptanoyl

Chloride

Electron

Ionization (EI)
148/150

[M]⁺ molecular

ion cluster (due

to ³⁵Cl and ³⁷Cl

isotopes)

NIST Mass

Spectrometry

Data Center

113 [M-Cl]⁺ NIST

99 [CH₃(CH₂)₄CO]⁺ NIST

6-

Bromohexanoyl

Chloride

Electron

Ionization (EI)
212/214/216

[M]⁺ molecular

ion cluster (due

to Br and Cl

isotopes)

NIST

177/179 [M-Cl]⁺ NIST

133 [M-Br]⁺ NIST

Experimental Protocols
Synthesis of 7-Bromoheptanoyl Chloride
A typical synthesis of 7-bromoheptanoyl chloride involves the reaction of 7-bromoheptanoic

acid with a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride.[2]

Materials:

7-bromoheptanoic acid
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Thionyl chloride (or oxalyl chloride)

Anhydrous dichloromethane (DCM)

Round-bottom flask

Reflux condenser

Magnetic stirrer

Heating mantle

Rotary evaporator

Distillation apparatus

Procedure:

In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 7-

bromoheptanoic acid in anhydrous DCM.

Slowly add an equimolar amount of thionyl chloride to the solution at room temperature with

stirring.

Attach a reflux condenser and heat the reaction mixture to reflux for 4-6 hours.[2] The

reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride and DCM under reduced pressure using a rotary

evaporator.

The crude 7-bromoheptanoyl chloride can be purified by fractional distillation under

reduced pressure to yield a clear oil.[2]

Spectroscopic Characterization
Sample Preparation:
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Dissolve approximately 5-10 mg of the purified 7-bromoheptanoyl chloride in about 0.6-0.7

mL of a deuterated solvent (e.g., CDCl₃).

Transfer the solution to a standard 5 mm NMR tube.

¹H and ¹³C NMR Acquisition:

Acquire the spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

For ¹H NMR, a standard single-pulse experiment is typically sufficient.

For ¹³C NMR, a proton-decoupled experiment is used to obtain singlets for each unique

carbon atom.

Set appropriate acquisition parameters, including spectral width, number of scans, and

relaxation delay.

Sample Preparation:

As 7-bromoheptanoyl chloride is a liquid, a neat sample can be analyzed.

Place a small drop of the liquid between two salt plates (e.g., NaCl or KBr) to form a thin film.

IR Spectrum Acquisition:

Acquire the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

Record the spectrum over the range of 4000-400 cm⁻¹.

Perform a background scan of the empty salt plates before running the sample.

Sample Introduction and Ionization:

Introduce a small amount of the sample into the mass spectrometer, typically via direct

injection or through a gas chromatograph (GC-MS).

Electron Ionization (EI) is a common method for this type of molecule.

Mass Analysis:
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The ionized fragments are separated based on their mass-to-charge ratio (m/z) by the mass

analyzer.

A mass spectrum is generated, showing the relative abundance of each fragment.

Workflow for Synthesis and Characterization

Synthesis

Spectroscopic Characterization

Data Analysis

7-Bromoheptanoic Acid + Thionyl Chloride

Reflux in Anhydrous DCM

Workup and Purification (Distillation)

¹H NMR & ¹³C NMR

Purified 7-Bromoheptanoyl Chloride

IR Spectroscopy

Purified 7-Bromoheptanoyl Chloride

Mass Spectrometry

Purified 7-Bromoheptanoyl Chloride

Structure Elucidation and Verification

Click to download full resolution via product page

Caption: Workflow for the synthesis and spectroscopic characterization of 7-bromoheptanoyl
chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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